Cas no 1207609-64-0 (2-fluoro-6-(methylsulfonyl)-Pyridine)

2-Fluoro-6-(methylsulfonyl)-pyridine is a fluorinated pyridine derivative featuring a methylsulfonyl substituent at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing properties and potential as a versatile intermediate in heterocyclic synthesis. The fluorine atom enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the methylsulfonyl group contributes to stability and further functionalization opportunities. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic pathways.
2-fluoro-6-(methylsulfonyl)-Pyridine structure
1207609-64-0 structure
Product Name:2-fluoro-6-(methylsulfonyl)-Pyridine
CAS No:1207609-64-0
MF:C6H6FNO2S
MW:175.180743694305
CID:1101823
PubChem ID:59826882
Update Time:2025-06-10

2-fluoro-6-(methylsulfonyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-6-(methylsulfonyl)-Pyridine
    • 2-Fluoro-6-(methylsulfonyl)pyridine
    • SCHEMBL12319048
    • MFCD19689741
    • Pyridine, 2-fluoro-6-(methylsulfonyl)-
    • Z1258977279
    • DTXSID901294510
    • 2-fluoro-6-methylsulfonylpyridine
    • EN300-6769985
    • 2-FLUORO-6-METHANESULFONYLPYRIDINE
    • 1207609-64-0
    • G68587
    • Inchi: 1S/C6H6FNO2S/c1-11(9,10)6-4-2-3-5(7)8-6/h2-4H,1H3
    • InChI Key: YJWIRKXKZZIIOA-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(N=1)F)(=O)=O

Computed Properties

  • Exact Mass: 175.01032777g/mol
  • Monoisotopic Mass: 175.01032777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.4Ų

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Additional information on 2-fluoro-6-(methylsulfonyl)-Pyridine

Exploring 2-Fluoro-6-(Methylsulfonyl)-Pyridine (CAS No. 1207609-64-0): Properties, Applications, and Innovations

2-Fluoro-6-(methylsulfonyl)-pyridine (CAS No. 1207609-64-0) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonyl and fluoro functional groups, serves as a versatile building block in organic synthesis. Its molecular structure, C6H5FNO2S, combines reactivity and stability, making it invaluable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies.

The rise of precision medicine and sustainable agriculture has amplified interest in 2-fluoro-6-(methylsulfonyl)-pyridine. Searches for "fluoropyridine applications" and "sulfonyl pyridine synthesis" have surged, reflecting its relevance in AI-driven drug design and green chemistry. Unlike conventional intermediates, this compound offers selective reactivity, reducing wasteful byproducts—a critical factor in ESG-compliant manufacturing. Its role in catalysis and ligand development further positions it as a key player in next-generation materials.

From a technical perspective, CAS 1207609-64-0 exhibits notable solubility in polar aprotic solvents like DMSO, facilitating its use in high-throughput screening. Analytical studies highlight its thermal stability (decomposition >200°C), ensuring compatibility with industrial processes. Recent patents disclose its incorporation into OLED materials, tapping into the booming flexible electronics market. Such multidisciplinary applications address trending queries like "pyridine derivatives in electronics" and "bioactive heterocycles," bridging gaps between academia and industry.

Quality control of 2-fluoro-6-(methylsulfonyl)-pyridine adheres to stringent ICH guidelines, with HPLC purity often exceeding 98%. Suppliers emphasize cGMP compliance to meet pharmaceutical standards, responding to searches for "high-purity sulfonyl compounds." Innovations in continuous flow chemistry have also optimized its production, minimizing energy use—a nod to the "green synthesis" trend. As regulatory landscapes evolve, this compound’s low ecotoxicity profile enhances its appeal for EU REACH and EPA-approved applications.

Looking ahead, 1207609-64-0 is poised to impact bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). Its dual functionality enables click chemistry modifications, a hot topic in "drug delivery systems" research. With the global fine chemicals market projected to grow at 6.2% CAGR, demand for tailored intermediates like this methylsulfonyl pyridine will rise. Collaborative studies between computational chemists and synthetic biologists may unlock further breakthroughs, solidifying its role in 21st-century molecular innovation.

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